Cas no 55047-80-8 (2,3-dihydro-1H-pyrrol-2-one)

• Product Name: 2,3-dihydro-1H-pyrrol-2-one
• CAS No: 55047-80-8
• MF: C₄H₅NO
• MW: 83.0886008739471
• CID: 352955
• PubChem ID: 13795005
• Update Time: 2025-05-22

2,3-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolin-5-one
• 2H-Pyrrol-2-one, 3,4-dihydro-
• 3,4-dihydropyrrol-2-one
• 2,3-dihydro-1H-pyrrol-2-one
• DTXSID20480264
• 55047-80-8
• azolinone

• Inchi： 1S/C4H5NO/c6-4-2-1-3-5-4/h3H,1-2H2
• InChI Key： OKDGPOCKHMGDQY-UHFFFAOYSA-N
• SMILES： O=C1CCC=N1

Computed Properties

• Exact Mass: 83.03715
• Monoisotopic Mass: 83.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on 2,3-dihydro-1H-pyrrol-2-one

2,3-Dihydro-1H-Pyrrol-2-One: A Comprehensive Overview

2,3-Dihydro-1H-pyrrol-2-one, also known by its CAS number 55047-80-8, is a versatile compound with a rich history in both academic and industrial research. This compound, often referred to as a gamma-lactam, has garnered significant attention due to its unique chemical properties and diverse applications across various fields. Recent advancements in synthetic methodologies and its utilization in drug discovery have further solidified its importance in modern chemistry.

The structure of 2,3-dihydro-1H-pyrrol-2-one consists of a five-membered ring with one oxygen atom and one nitrogen atom, making it a heterocyclic compound. Its lactam structure provides it with amide functionalities, which are crucial for its reactivity and versatility. The compound's ability to undergo various transformations, such as ring-opening reactions and cyclizations, has made it a valuable building block in organic synthesis.

Recent studies have highlighted the role of 2,3-dihydro-1H-pyrrol-2-one in medicinal chemistry. Researchers have explored its potential as a scaffold for developing bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its potential in anticancer therapy.

In addition to its medicinal applications, CAS No. 55047-80-8 has found utility in materials science. Its ability to form stable polymers under specific conditions has led to its investigation as a precursor for high-performance polymers used in advanced composites and coatings. Recent breakthroughs in polymer chemistry have further expanded its applicability, with researchers exploring its role in the development of biodegradable materials.

The synthesis of 2,3-dihydro-1H-pyrrol-2-one has been optimized over the years, with modern methods emphasizing sustainability and efficiency. Green chemistry approaches, such as catalytic asymmetric synthesis using enzymes or metal catalysts, have become increasingly popular. These methods not only reduce environmental impact but also enhance the scalability of production processes.

From an analytical standpoint, the characterization of CAS No. 55047-80-8 has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided deeper insights into its molecular structure and dynamic behavior. Such analyses are crucial for understanding its reactivity and stability under various conditions.

In conclusion, 2,3-dihydro-1H-pyrrol-2-one stands as a testament to the ingenuity of modern chemistry. Its multifaceted applications across medicine, materials science, and polymer chemistry underscore its significance as a key compound in contemporary research. As scientific exploration continues to evolve, this compound is poised to play an even more prominent role in driving innovation across diverse disciplines.